Cas no 2418693-19-1 (2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine)
2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- Z4262548861
- 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine
- 5-(2-cyano-2-methylmorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate
-
- Inchi: 1S/C12H12FN3O5S/c1-12(7-14)8-16(2-3-20-12)11(17)9-4-10(6-15-5-9)21-22(13,18)19/h4-6H,2-3,8H2,1H3
- InChI Key: ICEOKOFISSXROS-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCOC(C#N)(C)C1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 583
- XLogP3: 0
- Topological Polar Surface Area: 118
2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690085-1g |
2418693-19-1 | 90% | 1g |
$0.0 | 2023-09-11 | ||
| Enamine | EN300-26690085-1.0g |
5-(2-cyano-2-methylmorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate |
2418693-19-1 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine
Introduction to 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine (CAS No. 2418693-19-1) in Modern Chemical and Pharmaceutical Research
The compound 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine, identified by its CAS number 2418693-19-1, represents a significant advancement in the field of medicinal chemistry and drug development. This sophisticated molecule has garnered considerable attention due to its unique structural features and potential applications in the synthesis of bioactive molecules. The presence of both cyano and fluorosulfonyloxy functional groups, coupled with a morpholine scaffold, endows this compound with distinct chemical properties that make it a valuable intermediate in the design of novel therapeutic agents.
Recent research has highlighted the role of fluorinated pyridine derivatives in enhancing the pharmacological properties of small molecules. The 5-fluorosulfonyloxypyridine-3-carbonyl moiety, in particular, has been extensively studied for its ability to improve metabolic stability, binding affinity, and overall bioavailability. In the context of 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine, this group contributes to the compound's potential as a building block for drugs targeting various diseases, including cancer and inflammatory disorders. The cyano group further enhances its reactivity, allowing for further functionalization and diversification of molecular structures.
The 2-methylmorpholine component of the molecule adds another layer of complexity, influencing both its solubility and interactions with biological targets. Morpholine derivatives are well-documented for their role in drug development due to their ability to modulate enzyme activity and receptor binding. By integrating this moiety with the fluorosulfonyloxypyridine core, researchers have created a versatile platform that can be fine-tuned for specific therapeutic applications. This combination of structural elements has opened new avenues for exploring novel drug candidates with improved efficacy and reduced side effects.
One of the most compelling aspects of 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine is its potential as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The ability to modify the pyridine ring and incorporate fluorosulfonyloxy groups allows for precise tuning of the compound's interactions with kinase targets. This flexibility has been exploited in recent studies aimed at developing highly selective inhibitors that can modulate specific signaling cascades without affecting others.
In addition to its applications in oncology, 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine has shown promise in the treatment of inflammatory diseases. Researchers have demonstrated that derivatives of this compound can inhibit inflammatory cytokines and reduce oxidative stress, key factors in conditions such as rheumatoid arthritis and Crohn's disease. The fluorosulfonyloxy group, in particular, has been shown to enhance binding affinity to target proteins, leading to more potent and durable therapeutic effects. These findings underscore the compound's potential as a lead molecule for developing new anti-inflammatory agents.
The synthesis of 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have enabled researchers to construct this molecule efficiently and on a larger scale. These innovations have not only facilitated further exploration of its pharmacological properties but also paved the way for its commercialization as an active pharmaceutical ingredient (API).
The future prospects for 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine are vast, with ongoing research focusing on optimizing its synthetic routes and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced properties suitable for treating a wide range of diseases. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.
In conclusion, 2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine (CAS No. 2418693-19-1) stands out as a remarkable example of how structural innovation can drive advancements in drug development. Its unique combination of functional groups makes it a versatile intermediate with significant potential across multiple therapeutic areas. As research progresses, we can expect to see more applications emerge, further solidifying its place as a cornerstone in modern chemical biology.
2418693-19-1 (2-Cyano-4-(5-fluorosulfonyloxypyridine-3-carbonyl)-2-methylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)